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Compound of Interest

Compound Name: Iodoethane-2-13C

CAS No.: 54073-41-5

Cat. No.: B1600969 Get Quote

Executive Summary & Hazard Identification
Iodoethane-2-13C (Ethyl iodide-

) represents a dual challenge in the laboratory: it is a potent alkylating agent with significant
biological toxicity, and it is a high-value isotopic tracer where material loss is economically
unacceptable.

Unlike radioactive isotopes (

or

),

is a stable isotope and requires no radiological shielding.[1] However, the chemical hazards of
the parent molecule (iodoethane) remain acute. It is a volatile liquid, a respiratory sensitizer,
and a suspected carcinogen due to its ability to alkylate DNA.

Core Safety Directive: Treat this reagent as a "Precious Toxicant." Your protocols must

simultaneously prevent personnel exposure (Safety) and reagent degradation/loss (Asset

Protection).

Hazard Profile (GHS Classification)
H351: Suspected of causing cancer (Alkylating agent).[1]
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H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][2][3][4][5]

[6]

H315/H319: Causes skin and serious eye irritation.[1][2][3][5]

Instability: Light-sensitive; degrades to liberate Iodine (

), causing reagent spoilage.[1]

Hierarchy of Controls & Engineering
Before selecting PPE, you must establish the engineering environment. PPE is the last line of

defense, not the first.

Primary Containment (Fume Hood): All handling must occur within a certified chemical fume

hood operating at a face velocity of 100–120 fpm.[1] The volatility of iodoethane (b.p. ~72°C)

means vapors accumulate rapidly.

Light Exclusion: Iodoethane-2-13C degrades under UV/visible light.[1]

Protocol: Perform transfers in low light or use amber glassware wrapped in aluminum foil.

[1]

Cold Handling: Chill the reagent bottle to 0–4°C before opening. This reduces vapor

pressure, minimizing inhalation risk and material loss through evaporation.[1]

Personal Protective Equipment (PPE) Matrix
Critical Insight on Gloves: Standard nitrile gloves provide poor protection against small

halogenated alkyls like iodoethane.[1] The small molecular size allows rapid permeation (often

< 10 minutes).[1]

PPE Selection Table
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PPE Category
Standard
Requirement

Advanced/High-
Volume
Requirement (>10
mL or >15 min)

Scientific Rationale

Hand Protection

Double Gloving:Inner:

Nitrile (4 mil)Outer:

Nitrile (4-8 mil)

Laminate

Barrier:Inner: Silver

Shield® / 4H®

(Laminate)Outer:

Nitrile (for dexterity)

Halogenated alkanes

permeate nitrile

rapidly.[1] Laminate

films offer >4-hour

breakthrough

protection.[1]

Eye Protection

Chemical Splash

Goggles (Indirect

vented)

Full Face Respirator

(if outside hood)

Volatile lachrymator;

safety glasses do not

seal against vapors.[1]

Body Protection
Lab Coat (Cotton/Poly

blend), closed front

Chemical-Resistant

Apron (Tychem® or

similar)

Prevents saturation of

clothes in event of a

spill.

Respiratory Fume Hood (Primary)

NIOSH-approved

respirator with

Organic Vapor (OV)

cartridges

Only required for spill

cleanup outside the

hood.[1]

Visualization: PPE Decision Logic
The following diagram illustrates the decision pathway for selecting the appropriate PPE based

on the scale of your operation.
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Start: Handling Iodoethane-2-13C

Volume / Duration Check

< 5mL AND < 10 mins

Low Risk

> 5mL OR > 10 mins

High Risk

Is Fume Hood Available?

Standard PPE:
Splash Goggles + Double Nitrile

(Change outer glove every 15 mins)

Advanced PPE:
Splash Goggles + Silver Shield® Liner

+ Outer Nitrile Glove

STOP WORK
Respiratory Protection Required

No

Proceed in Hood

Yes

Small Scale Path Large Scale Path

Click to download full resolution via product page

Caption: Logic flow for determining protective equipment based on exposure duration and

reagent volume.

Operational Protocol: Step-by-Step
Phase A: Preparation & Stabilization

Copper Check: Ensure the reagent bottle contains a stabilizer (typically Copper wire/mesh).

[1] This scavenges free iodine.[1] If the liquid is dark brown/purple, significant decomposition

has occurred; purity check by NMR is recommended before use.[1]
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The "Cold Trap" Technique: Remove the Iodoethane-2-13C from storage (-20°C or 4°C) and

place it in a customized ice bath or aluminum block within the fume hood.

Why: Keeping the reagent cold lowers the vapor pressure, reducing the "puff" of vapor

upon opening and preventing isotopic loss.

Phase B: Transfer & Synthesis
Syringe Technique: Use gas-tight glass microsyringes (Hamilton type) rather than plastic

disposable pipettes.

Why: Plasticizers in disposable tips can leach into halogenated solvents, and plastic tips

drip due to low surface tension.[1] Glass syringes provide volumetric accuracy for this

expensive reagent.[1]

Septum Usage: Do not uncap the bottle fully. Use a Sure-Seal™ or septum cap.[1] Withdraw

liquid through the septum under nitrogen positive pressure if possible.[1]

Double-Glove Protocol:

Don Silver Shield® laminate gloves (or inner nitrile).[1]

Don outer nitrile gloves.[1]

Immediately after handling the flask/syringe, remove the outer gloves and discard them as

solid toxic waste. Keep inner gloves on.[1]

Phase C: Spill Management
Minor Spill (< 5 mL): Cover with activated charcoal or vermiculite immediately to suppress

vapors.[1] Wipe up with solvent-resistant pads.[1] Place all waste in a sealed jar.

Major Spill (> 5 mL): Evacuate the immediate area. Do not attempt cleanup without a full-

face respirator (OV cartridges) and Silver Shield gloves.[1]

Visualization: Safe Handling Workflow
This workflow ensures the integrity of the
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label while maximizing safety.

Storage
(-20°C, Dark, Copper Stabilized)

Thermal Equilibration
(Ice Bath in Fume Hood)

Transport in secondary container Transfer
(Glass Syringe / Septum)

Don PPE

Reaction Vessel
(Sealed, Inert Atmosphere)Inject Reagent

Waste Segregation
(Halogenated Stream)

Dispose Syringe/Needle

Quench & Dispose

Click to download full resolution via product page

Caption: Operational workflow emphasizing thermal control and containment to prevent

exposure and loss.

Disposal & Waste Management
Proper disposal is legally required and environmentally critical for halogenated compounds.[1]

Segregation: Do not mix with general organic solvents (acetone/ethanol waste).[1][7]

Iodoethane must go into the Halogenated Organic Waste stream.[1]

Reason: Halogenated waste requires higher temperature incineration and is significantly

more expensive to process.[1] Mixing it with non-halogenated waste contaminates the

entire volume, increasing disposal costs.[1]

Labeling: Tag the waste container explicitly: "Contains Iodoethane. Suspected Carcinogen.

[1][6] Halogenated."

Quenching (Optional): If disposing of unreacted reagent, it can be quenched by reacting with

a nucleophile (e.g., aqueous sodium thiosulfate) to neutralize the alkylating potential before

disposal, subject to local EHS approval.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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